Cas no 2228628-90-6 (2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide)

• Product Name: 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide
• CAS No: 2228628-90-6
• MF: C₁₁H₁₀FN₃S
• MW: 235.280603885651
• CID: 6035644
• PubChem ID: 165970554
• Update Time: 2025-05-19

2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide
• 2-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]ethanethioamide
• EN300-1771437
• 2228628-90-6

• Inchi： 1S/C11H10FN3S/c12-9-3-1-7(2-4-9)11-8(5-10(13)16)6-14-15-11/h1-4,6H,5H2,(H2,13,16)(H,14,15)
• InChI Key： MJUAWVZOZPCPKX-UHFFFAOYSA-N
• SMILES： S=C(CC1C=NNC=1C1C=CC(=CC=1)F)N

Computed Properties

• Exact Mass: 235.05794667g/mol
• Monoisotopic Mass: 235.05794667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide

Introduction to 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide (CAS No. 2228628-90-6)

2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2228628-90-6, this molecule represents a unique structural framework that combines fluorine substitution with a pyrazole core, making it a promising candidate for further exploration in medicinal chemistry. The presence of a thioamide functional group at the ethyl chain further enhances its potential as a bioactive scaffold, offering diverse opportunities for modulating biological pathways.

The compound's structural design is inspired by the growing interest in fluorinated heterocycles, which are known for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The pyrazole moiety, in particular, is a well-documented pharmacophore that exhibits a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. By integrating this scaffold with a fluorophenyl group and a thioamide moiety, researchers aim to develop novel molecules with optimized pharmacokinetic profiles and therapeutic efficacy.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their favorable pharmacological properties. Fluorine atoms can significantly influence the electronic and steric properties of molecules, leading to improved drug-like characteristics. For instance, fluorine substitution can enhance lipophilicity, reduce metabolic degradation, and increase receptor binding affinity. The 4-fluorophenyl group in 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide is strategically positioned to interact with biological targets in a manner that maximizes its therapeutic potential.

The thioamide functional group is another critical feature of this compound that contributes to its bioactivity. Thioamides are known to exhibit diverse biological effects, including antimicrobial, anti-inflammatory, and antitumor activities. The sulfur atom in the thioamide group can form hydrogen bonds and participate in hydrophobic interactions with biological targets, thereby enhancing the compound's binding affinity. This structural motif has been successfully employed in various drug candidates, highlighting its importance in medicinal chemistry.

Recent studies have demonstrated that pyrazole derivatives incorporating fluorine and thioamide groups exhibit promising pharmacological properties. For example, researchers have reported the synthesis and characterization of several pyrazole-based compounds that show significant activity against various diseases. These studies have provided valuable insights into the structural requirements necessary for achieving optimal biological activity. The compound 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide is expected to build upon these findings and contribute to the development of new therapeutic agents.

The synthesis of 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the fluorophenyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the thioamide moiety requires specialized reagents and catalysts to achieve high selectivity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve overall efficiency.

Once synthesized, the compound undergoes rigorous characterization using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound, ensuring that it meets the required standards for further research. Additionally, computational studies are often performed to predict the biological activity of the compound based on its structural features.

In vitro studies are conducted to evaluate the pharmacological properties of 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide using various cell lines and biochemical assays. These studies aim to assess its potency, selectivity, and toxicity profile. Preliminary results suggest that the compound exhibits significant activity against certain disease-related targets, making it a promising candidate for further development. However, additional studies are required to fully understand its mechanism of action and potential therapeutic applications.

The potential applications of 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide are broad and span multiple therapeutic areas. Given its structural features and bioactivity profile, it may find utility in treating conditions such as cancer, inflammation, and infectious diseases. The fluorine substitution enhances its interaction with biological targets while the thioamide group provides additional bioactivity. This combination makes it an attractive candidate for drug development.

Future research will focus on optimizing the synthesis of 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide to improve yield and scalability. Additionally, more extensive pharmacological studies will be conducted to elucidate its mechanism of action and evaluate its efficacy in animal models. Collaborations with academic institutions and pharmaceutical companies may also be explored to accelerate its development into a clinical candidate.

In conclusion,2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethanethioamide (CAS No. 2228628-90-6) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents with improved pharmacokinetic properties. Further research is warranted to fully explore its bioactivity and therapeutic applications.